Cas no 1396760-81-8 (N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide)

• Product Name: N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide
• CAS No: 1396760-81-8
• MF: C₁₉H₁₇FN₆O
• MW: 364.376286268234
• CID: 6203456
• PubChem ID: 71794377
• Update Time: 2025-10-31

N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide
• N-{1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl}pyrazine-2-carboxamide
• 1396760-81-8
• VU0541407-1
• AKOS024544831
• N-[1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl]pyrazine-2-carboxamide
• N-(1-(6-(2-fluorophenyl)pyridazin-3-yl)pyrrolidin-3-yl)pyrazine-2-carboxamide
• F6252-0847

• Inchi： 1S/C19H17FN6O/c20-15-4-2-1-3-14(15)16-5-6-18(25-24-16)26-10-7-13(12-26)23-19(27)17-11-21-8-9-22-17/h1-6,8-9,11,13H,7,10,12H2,(H,23,27)
• InChI Key： ZWHYHDYHZUJDHI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(N=N1)N1CCC(C1)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 364.14478735g/mol
• Monoisotopic Mass: 364.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide

Introduction to N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide (CAS No. 1396760-81-8)

N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396760-81-8, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications. The intricate arrangement of its functional groups, including the pyridazine, pyrrolidine, and pyrazine moieties, contributes to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a central pyrazine core, which is flanked by a pyridazine ring and a pyrrolidine ring. The presence of a 2-fluorophenyl group at the 6-position of the pyridazine ring introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological contexts. This feature makes N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide particularly interesting for drug design, as fluorinated compounds often exhibit improved pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting various enzymatic and receptor systems. The multifaceted structure of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide suggests potential interactions with multiple biological targets. For instance, the pyridazine and pyrazine moieties are known to be involved in binding to enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways. The pyrrolidine ring, on the other hand, can contribute to hydrogen bonding interactions, further enhancing the compound's binding affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. Current research indicates that modulating certain kinases and phosphodiesterases can lead to significant reductions in inflammatory responses. The structural features of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}pyrazine-2-carboxamide align well with the requirements for inhibiting these targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-fluorophenyl group at the 6-position of the pyridazine ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with increasing efficiency and selectivity.

Recent studies have also explored the potential of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-y}lpyrazine -2-carboxamide as an anti-cancer agent. The compound's ability to interact with key enzymes involved in cell proliferation and survival pathways makes it an attractive candidate for further development. Preclinical studies have shown promising results in inhibiting tumor growth in various cancer models, highlighting its therapeutic potential.

The pharmacokinetic properties of N-{1 -6-(2-fluorophenyl) pyridazin -3 -y l py rrol idin -3 -y l} p yraz ine -2 -carboxamide are also worth mentioning. Due to its molecular structure, the compound exhibits good solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, the presence of fluorine atoms can enhance its bioavailability by improving metabolic stability.

In conclusion, N-{1 -6-(2-fluorophenyl) pyridazin -3 -y l py rrol idin -3 -y l} p yraz ine -2 -carboxamide (CAS No. 1396760 -81 -8) is a highly promising compound with significant therapeutic potential. Its unique structural features make it an excellent candidate for further research in drug development, particularly in the areas of inflammation, autoimmune diseases, and cancer. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.